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Cat. No.: B1592796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin, characterized by its

sulfonated polystyrene-divinylbenzene copolymer matrix. This resin is widely recognized for its

excellent physical, chemical, and thermal stability, making it a robust option for various

applications, including water softening and pharmaceutical processes.[1][2] This technical

guide provides an in-depth analysis of the thermal and chemical stability of Amberlite™ SR1L

Na, offering critical data and experimental methodologies for professionals in research and

drug development.

Core Properties
Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin.[1][2] Its foundation is a

cross-linked copolymer of styrene and divinylbenzene, with sulfonic acid functional groups.[1]

This structure imparts high exchange capacity and favorable kinetics.[1][2] The resin is typically

supplied as amber, translucent spherical beads in the sodium (Na+) ionic form.[1]

Thermal Stability
Amberlite™ SR1L Na exhibits high thermal stability, suitable for a range of operating

temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1592796?utm_src=pdf-interest
https://www.rapp-polymere.com/technical-support/swelling-volumes-of-polystyrene-tentagel-and-hypogel-resins
https://www.dupontdenemours.fr/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberLite-HPR1210-H-PDS-45-D03718-en.pdf
https://www.rapp-polymere.com/technical-support/swelling-volumes-of-polystyrene-tentagel-and-hypogel-resins
https://www.dupontdenemours.fr/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberLite-HPR1210-H-PDS-45-D03718-en.pdf
https://www.rapp-polymere.com/technical-support/swelling-volumes-of-polystyrene-tentagel-and-hypogel-resins
https://www.rapp-polymere.com/technical-support/swelling-volumes-of-polystyrene-tentagel-and-hypogel-resins
https://www.dupontdenemours.fr/content/dam/water/amer/us/en/water/public/documents/en/IER-AmberLite-HPR1210-H-PDS-45-D03718-en.pdf
https://www.rapp-polymere.com/technical-support/swelling-volumes-of-polystyrene-tentagel-and-hypogel-resins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Thermal Stability Data
Parameter Value Reference

Maximum Operating

Temperature
120°C (248°F) --INVALID-LINK--

Note: Data for the closely related TapTec™ SR1L Na resin is used as a direct indicator of

performance.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
Thermogravimetric Analysis is a standard method to determine the thermal stability of

polymers. The protocol below is a representative method for assessing ion exchange resins.

Sample Preparation: Condition the Amberlite™ SR1L Na resin sample at 23 ± 2°C and 50 ±

5% relative humidity for at least 24 hours.

Apparatus: Utilize a thermogravimetric analyzer equipped with a nitrogen or air purge

system.

Procedure: a. Place a 5-10 mg sample of the conditioned resin into the TGA sample pan. b.

Purge the instrument with dry nitrogen at a flow rate of 50-100 mL/min for approximately 30

minutes to establish an inert atmosphere. c. Initiate a heating program from ambient

temperature to 150°C at a rate of 10°C/min. d. Hold the temperature at 150°C for 30 minutes

to ensure the removal of residual moisture. e. Continue heating from 150°C to 800°C at a

rate of 10°C/min.

Data Analysis: Record the sample weight as a function of temperature. The onset of

significant weight loss after the drying phase indicates the beginning of thermal

decomposition of the polymer matrix or functional groups.

Chemical Stability
Amberlite™ SR1L Na is characterized by its excellent chemical stability across a broad pH

range and resistance to many common chemicals.
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Quantitative Chemical Stability Data
Parameter Value/Rating Reference

pH Stability Range 0 - 14 --INVALID-LINK--

Oxidizing Agents

Caution: Strong oxidizing

agents such as nitric acid can

cause resin degradation,

potentially leading to a violent

exothermic reaction.

--INVALID-LINK--

Note: The pH stability range is based on data for a similar strong acid cation resin from the

same manufacturer.

Compatibility with Organic Solvents
While a specific chemical compatibility chart for Amberlite™ SR1L Na with a wide range of

organic solvents is not readily available from the manufacturer, data on the swelling of the base

polymer, polystyrene-divinylbenzene, provides valuable insight into its compatibility. Minimal

swelling generally indicates good chemical resistance.

Solvent
Swelling Volume (mL/g) of
Polystyrene (1% DVB)

Inferred Compatibility

Methanol (MeOH) 1.6 Good

Ethanol (EtOH) 1.7 Good

Acetonitrile (MeCN) 3.2 Good

Dichloromethane (DCM) 8.3 Poor

Toluene 8.5 Poor

N,N-Dimethylformamide (DMF) 5.6 Fair

Tetrahydrofuran (THF) 8.8 Poor

Dioxane 7.8 Poor

Dimethyl sulfoxide (DMSO) -- Data not available
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Data adapted from Rapp Polymere GmbH for polystyrene with 1% divinylbenzene cross-

linking. Amberlite™ SR1L Na has a different degree of cross-linking which will affect swelling

behavior.

Experimental Protocol: Chemical Compatibility (Swelling
and Leaching Study)
This protocol outlines a method to assess the chemical stability of Amberlite™ SR1L Na with

specific chemicals of interest.

Sample Preparation: Wash the resin with deionized water to remove any preservatives and

dry to a constant weight at a temperature that does not exceed its thermal limit (e.g., 60°C).

Swelling Test: a. Place a known mass (e.g., 1 gram) of the dried resin into a graduated

cylinder. b. Add a specific volume of the test solvent. c. Allow the resin to equilibrate with the

solvent for 24 hours at a controlled temperature. d. Measure the final volume of the swollen

resin. e. Calculate the swelling ratio as the change in volume per gram of dry resin.

Leaching Test: a. After the swelling test, decant the solvent. b. Analyze the solvent using

appropriate analytical techniques (e.g., HPLC, GC-MS, or TOC analysis) to identify and

quantify any leached substances from the resin matrix or functional groups.

Integrity Test: a. After solvent exposure, wash the resin with a suitable intermediate solvent

(if necessary) and then with deionized water. b. Visually inspect the resin beads under a

microscope for any signs of physical degradation such as cracking or discoloration. c.

Measure the ion exchange capacity of the exposed resin using a standard titration method to

determine if there has been any loss of functionality.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for assessing the

stability of Amberlite™ SR1L Na.

Caption: Workflow for Thermal Stability Assessment using TGA.

Caption: Workflow for Chemical Stability and Compatibility Assessment.
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Summary and Recommendations
Amberlite™ SR1L Na is a thermally and chemically robust strong acid cation exchange resin,

making it a reliable choice for demanding applications. Its operational temperature limit of

120°C and stability across the entire pH range provide a wide operational window.

However, caution is strongly advised when working with strong oxidizing agents, as they can

degrade the resin. For applications involving organic solvents, it is recommended that

researchers conduct in-house compatibility studies, following the protocols outlined in this

guide, to ensure the integrity and performance of the resin are not compromised. Particular

attention should be paid to solvents that cause significant swelling of the polystyrene-

divinylbenzene matrix, such as dichloromethane, toluene, and tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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